Cas no 919290-68-9 (Benz[h]isoquinoline-6-carbonitrile, 9-chloro-1,2-dihydro-1-oxo-)

• Product Name: Benz[h]isoquinoline-6-carbonitrile, 9-chloro-1,2-dihydro-1-oxo-
• CAS No: 919290-68-9
• MF: C₁₄H₇ClN₂O
• MW: 254.671181917191
• CID: 764803
• PubChem ID: 15981968
• Update Time: 2025-04-19

Benz[h]isoquinoline-6-carbonitrile, 9-chloro-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinoline-6-carbonitrile, 9-chloro-1,2-dihydro-1-oxo-
• 9-chloro-1-oxo-2H-benzo[h]isoquinoline-6-carbonitrile
• SCHEMBL4287384
• DTXSID20580617
• CHEMBL248992
• 9-chloro-1-oxo-1,2-dihydrobenzo[h]isoquinoline-6-carbonitrile
• 919290-68-9
• BDBM50223491

• Inchi： 1S/C14H7ClN2O/c15-10-1-2-11-9(7-16)5-8-3-4-17-14(18)13(8)12(11)6-10/h1-6H,(H,17,18)
• InChI Key： RDBJNHHSUYNJDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C#N)C=C3C=CNC(C3=C2C=1)=O

Computed Properties

• Exact Mass: 254.0246905g/mol
• Monoisotopic Mass: 254.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų